Methyl 5-(4-chlorophenyl)-4-methyl-1,2-oxazole-3-carboxylate

• IUPAC Name: methyl 5-(4-chlorophenyl)-4-methyl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H10ClNO3/c1-7-10(12(15)16-2)14-17-11(7)8-3-5-9(13)6-4-8/h3-6H,1-2H3
• InChI Key: PSMVLEMLXVKDBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C(=O)OC)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H10ClNO3
• Molecular Weight: 251.66 g/mol

Description

Typically, a compound’s description includes its IUPAC name, common names, and structural formula. It may also include its role or uses in various industries or research.

Synthesis Analysis

This involves understanding the chemical reactions used to create the compound. It often includes the starting materials, reaction conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods like DFT are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be found in databases or determined experimentally.

Scientific Research Applications

Antiviral Activity

The synthesis of this compound involves several steps starting from 4-chlorobenzoic acid. . This antiviral potential could be explored further for crop protection and disease management.

Antileishmanial and Antimalarial Properties

While not directly studied for these applications, the presence of the 1,3,4-thiadiazole moiety suggests potential antiparasitic effects. .

Anti-Allergic Activities

Although not specifically tested, the compound’s structure warrants exploration in the context of allergies. .

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound affects a living organism at the molecular level.

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound. Safety data sheets (SDS) are a common source of this information.